Cas no 320422-88-6 (1-(3,4-DICHLOROBENZYL)-3-[(2,4-DICHLOROBENZYL)OXY]-1H-IMIDAZOLE-2,4,5(3H)-TRIONE)

• Product Name: 1-(3,4-DICHLOROBENZYL)-3-[(2,4-DICHLOROBENZYL)OXY]-1H-IMIDAZOLE-2,4,5(3H)-TRIONE
• CAS No: 320422-88-6
• MF: C₁₇H₁₀Cl₄N₂O₄
• MW: 448.084300518036
• CID: 5269549
• Update Time: 2026-03-09

1-(3,4-DICHLOROBENZYL)-3-[(2,4-DICHLOROBENZYL)OXY]-1H-IMIDAZOLE-2,4,5(3H)-TRIONE Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-DICHLOROBENZYL)-3-[(2,4-DICHLOROBENZYL)OXY]-1H-IMIDAZOLE-2,4,5(3H)-TRIONE
• 1-[(2,4-dichlorophenyl)methoxy]-3-[(3,4-dichlorophenyl)methyl]imidazolidine-2,4,5-trione
• 2,4,5-Imidazolidinetrione, 1-[(2,4-dichlorophenyl)methoxy]-3-[(3,4-dichlorophenyl)methyl]-

• Inchi： 1S/C17H10Cl4N2O4/c18-11-3-2-10(13(20)6-11)8-27-23-16(25)15(24)22(17(23)26)7-9-1-4-12(19)14(21)5-9/h1-6H,7-8H2
• InChI Key： VFFZWQAVSHITFU-UHFFFAOYSA-N
• SMILES： C1(=O)N(OCC2=CC=C(Cl)C=C2Cl)C(=O)C(=O)N1CC1=CC=C(Cl)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 1-(3,4-DICHLOROBENZYL)-3-[(2,4-DICHLOROBENZYL)OXY]-1H-IMIDAZOLE-2,4,5(3H)-TRIONE

Comprehensive Overview of 1-(3,4-DICHLOROBENZYL)-3-[(2,4-DICHLOROBENZYL)OXY]-1H-IMIDAZOLE-2,4,5(3H)-TRIONE (CAS No. 320422-88-6)

The compound 1-(3,4-DICHLOROBENZYL)-3-[(2,4-DICHLOROBENZYL)OXY]-1H-IMIDAZOLE-2,4,5(3H)-TRIONE, with the CAS number 320422-88-6, is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This imidazole-derived trione features a complex arrangement of dichlorobenzyl groups, which contribute to its distinct reactivity and functionality. Researchers and industry professionals are increasingly exploring its utility in various fields, including organic synthesis, material science, and pharmaceutical intermediates.

One of the most frequently searched questions regarding this compound is: "What are the applications of 1-(3,4-DICHLOROBENZYL)-3-[(2,4-DICHLOROBENZYL)OXY]-1H-IMIDAZOLE-2,4,5(3H)-TRIONE?" The answer lies in its versatile chemical behavior. The presence of multiple chlorine atoms and the imidazole trione core makes it a valuable building block for synthesizing more complex molecules. Its electron-withdrawing properties and steric effects are particularly useful in designing high-performance materials and bioactive compounds.

Another hot topic in the scientific community is the synthetic pathways for this compound. Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for its production. Researchers are focusing on catalytic processes and solvent-free reactions to minimize waste and reduce energy consumption. These innovations align with the growing demand for sustainable chemical practices, a trend that dominates discussions in both academic and industrial settings.

The stability and storage conditions of CAS 320422-88-6 are also critical concerns for users. Proper handling and storage are essential to maintain its integrity and prevent degradation. The compound should be kept in a cool, dry environment, away from direct sunlight and moisture. These precautions ensure its longevity and efficacy in various applications.

In the realm of pharmaceutical research, this compound has shown promise as a key intermediate in the development of novel therapeutics. Its unique structure allows for the creation of derivatives with potential biological activity, particularly in targeting specific enzymatic pathways. This has sparked interest in its use for drug discovery and medicinal chemistry, areas that are currently experiencing rapid growth.

From a regulatory standpoint, 1-(3,4-DICHLOROBENZYL)-3-[(2,4-DICHLOROBENZYL)OXY]-1H-IMIDAZOLE-2,4,5(3H)-TRIONE is subject to standard safety protocols. While it is not classified as a hazardous substance, proper personal protective equipment (PPE) should be worn during handling to ensure safety. This includes gloves, goggles, and lab coats, as recommended for most laboratory chemicals.

The market demand for this compound has been steadily increasing, driven by its diverse applications and the expanding chemical industry. Suppliers and manufacturers are responding by scaling up production and improving purity standards to meet the needs of high-end users. This trend is expected to continue as new uses for the compound are discovered.

In conclusion, 1-(3,4-DICHLOROBENZYL)-3-[(2,4-DICHLOROBENZYL)OXY]-1H-IMIDAZOLE-2,4,5(3H)-TRIONE (CAS 320422-88-6) is a compound of significant scientific and industrial interest. Its unique chemical properties, coupled with its potential in advanced applications, make it a subject of ongoing research and development. As the chemical landscape evolves, this compound is poised to play a pivotal role in shaping future innovations.